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Compound of Interest

Compound Name: Flubendiamide

Cat. No.: B033115 Get Quote

CAS Number: 272451-65-7

This in-depth technical guide provides a comprehensive overview of Flubendiamide, a potent

insecticide belonging to the diamide class.[1] It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, mechanism

of action, synthesis, and toxicological profile.

Chemical and Physical Properties
Flubendiamide is chemically known as N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-

methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide.[2] It is

a white crystalline powder with a molecular formula of C₂₃H₂₂F₇IN₂O₄S and a molar mass of

682.39 g/mol .[1][3]
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Property Value Reference

CAS Number 272451-65-7 [1][3][4][5][6]

Molecular Formula C₂₃H₂₂F₇IN₂O₄S [3][5]

Molar Mass 682.39 g·mol⁻¹ [1][3]

Appearance White crystalline powder [1][2]

Melting Point 217.5–220.7 °C [1][7]

Density 1.659 g/cm³ [1][7]

Water Solubility 0.0299 mg/L (20 °C) [7]

Vapor Pressure < 1 x 10⁻⁵ mPa (25 °C) [7]

Log Kₒw 4.2 (25 °C) [7]

Mechanism of Action: Ryanodine Receptor
Activation
Flubendiamide exerts its insecticidal activity through a novel mode of action, targeting the

ryanodine receptors (RyRs) in insect muscle cells.[4][8][9][10] These receptors are ligand-gated

calcium channels located on the sarcoplasmic reticulum.[11]

Upon ingestion by a susceptible insect, Flubendiamide binds to a specific site on the RyR,

locking it in an open conformation.[8] This leads to a continuous and uncontrolled release of

calcium ions (Ca²⁺) from the sarcoplasmic reticulum into the cytoplasm of the muscle cells. The

resulting elevated intracellular Ca²⁺ concentration causes rapid cessation of feeding, muscle

paralysis, and ultimately, death of the insect.[8][10] Flubendiamide exhibits high selectivity for

insect RyRs, with significantly lower affinity for mammalian isoforms, contributing to its

favorable safety profile for non-target organisms.[4]
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Flubendiamide's mechanism of action on insect ryanodine receptors.

Synthesis of Flubendiamide
The chemical structure of Flubendiamide consists of three key moieties: a phthaloyl group, an

aromatic amide group, and an aliphatic amide group. Its synthesis is a multi-step process. A

generalized synthetic scheme involves the regioselective introduction of three different

substituents into the 1-, 2-, and 3-positions of the phthaloyl part.[10] The synthesis starts from

3-nitrophthalic acid, which is converted to 3-iodophthalic anhydride. This is followed by the

introduction of the two different amine side chains in a regioselective manner.
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Synthetic Pathway
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A simplified workflow for the synthesis of Flubendiamide.
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Toxicological Profile
Flubendiamide exhibits high efficacy against a range of lepidopteran pests. Its toxicity is

primarily through ingestion.

Acute Toxicity Data
Organism Test Type Value Reference

Rat (male & female) Oral LD₅₀ > 2000 mg/kg bw [1][10]

Rat (male & female) Dermal LD₅₀ > 2000 mg/kg bw [1]

Rat (male & female) Inhalation LC₅₀ (4h) > 0.0685 mg/L [1]

Spodoptera litura (2nd

instar)
LC₅₀ (5 days) 0.28 ppm [12]

Chloridea virescens

(3rd instar)
LC₅₀ 27.972 ng/mL [13]

Spodoptera frugiperda
LC₅₀ (diet-

incorporated)
0.93 µg/mL [14]

Environmental Fate
Flubendiamide's persistence in the environment is a key consideration.

Compartment Parameter Value Reference

Soil (field) Half-life 210 - 770 days [4]

Soil

(photodegradation)
Half-life 11.6 days [4]

Water (anaerobic) Half-life 365 days [4]

Water

(photodegradation)
Half-life

5.5 days (distilled

water)
[4]

Experimental Protocols
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Insect Bioassay: Diet-Incorporated Method
This method is commonly used to determine the lethal concentration (LC) of an insecticide.

Preparation of Insecticide Solutions: A stock solution of Flubendiamide is prepared in an

appropriate solvent (e.g., acetone or distilled water for formulated products).[3] Serial

dilutions are then made to obtain a range of desired concentrations.

Diet Preparation: An artificial insect diet is prepared according to standard protocols for the

target insect species.

Incorporation of Insecticide: The prepared insecticide solutions are incorporated into the

molten artificial diet at a specified ratio and mixed thoroughly to ensure uniform distribution.

Assay Setup: The treated diet is dispensed into individual wells of a multi-well plate or small

containers. A single larva of a specific instar is placed in each well.

Incubation: The assay plates are incubated under controlled conditions of temperature,

humidity, and photoperiod.

Mortality Assessment: Larval mortality is assessed at predetermined time intervals (e.g., 24,

48, 72, 96 hours).[14] Larvae are considered dead if they are unable to move when prodded

with a fine brush.

Data Analysis: The mortality data is corrected for control mortality using Abbott's formula.

Probit analysis is then used to calculate the LC₅₀ and other lethal concentration values.[13]
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Experimental Workflow
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Workflow for a diet-incorporated insect bioassay.
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Insect Bioassay: Leaf Dip Method
This method is suitable for assessing the toxicity of insecticides to foliage-feeding insects.

Preparation of Insecticide Solutions: Similar to the diet-incorporated method, a stock solution

and serial dilutions of Flubendiamide are prepared.

Leaf Preparation: Leaves of a suitable host plant are collected and cut into uniform discs.

Treatment: Each leaf disc is dipped into a specific insecticide dilution for a set period (e.g.,

10-30 seconds) and then allowed to air dry. Control leaf discs are dipped in the solvent

alone.

Assay Setup: The treated leaf discs are placed individually in petri dishes or other suitable

containers lined with moist filter paper to maintain turgidity.

Insect Infestation: A known number of larvae of a specific instar are introduced into each

container.

Incubation: The containers are maintained under controlled environmental conditions.

Mortality and Consumption Assessment: Larval mortality is recorded at regular intervals. The

amount of leaf area consumed can also be measured to assess anti-feedant effects.

Data Analysis: Mortality data is analyzed using Probit analysis to determine LC₅₀ values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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